Cas no 83959-33-5 (3-Buten-2-one, 1,1,4-trichloro-)

• Product Name: 3-Buten-2-one, 1,1,4-trichloro-
• CAS No: 83959-33-5
• MF: C₄H₃Cl₃O
• MW: 173.425018548965
• CID: 668182
• PubChem ID: 71414817
• Update Time: 2025-04-19

3-Buten-2-one, 1,1,4-trichloro- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1,1,4-trichloro-
• 1,1,4-trichlorobut-3-en-2-one
• PVTFYUFIJCGAKB-UHFFFAOYSA-N
• 1,1,4-trichloro-3-buten-2-one
• DTXSID30834254
• 2-chlorovinyl dichloromethyl ketone
• 83959-33-5

• Inchi： 1S/C4H3Cl3O/c5-2-1-3(8)4(6)7/h1-2,4H
• InChI Key： PVTFYUFIJCGAKB-UHFFFAOYSA-N
• SMILES： ClC(C(C=CCl)=O)Cl

Computed Properties

• Exact Mass: 171.924948g/mol
• Monoisotopic Mass: 171.924948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų